BENGHE Foundational & Exploratory

Check Availability & Pricing

Therapeutic Targets for Azaspiro Compounds:
An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Azaspiro[4.6]undecan-3-one
CAS No.: 134617-89-3
Cat. No.: B157126
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Azaspiro compounds, characterized by a spirocyclic ring system containing at least one
nitrogen atom, represent a privileged scaffold in medicinal chemistry. Their rigid, three-
dimensional structures offer unique opportunities for designing selective ligands for a variety of
biological targets. This guide explores the key therapeutic targets of azaspiro compounds,
presenting quantitative data, detailed experimental protocols, and visualizations of relevant
signaling pathways and workflows to aid in drug discovery and development efforts.

Key Therapeutic Targets

Azaspiro derivatives have demonstrated significant activity at several important therapeutic
targets, primarily within the central nervous system. These include G-protein coupled receptors
(GPCRs) such as dopamine, serotonin, and opioid receptors, as well as enzymes like
acetylcholinesterase.
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Dopamine Receptors

Azaspiro compounds have been extensively investigated as modulators of dopamine

receptors, particularly the D3 subtype, which is implicated in neuropsychiatric disorders like

schizophrenia and substance abuse.
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Activation of the D3 receptor, a member of the D2-like family of dopamine receptors, is
primarily coupled to the Gai/o subunit of the heterotrimeric G-protein. This initiates a signaling

cascade that leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular
levels of cyclic AMP (CAMP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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